Cas no 688005-03-0 (1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)- (9CI))

1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)- (9CI) structure
688005-03-0 structure
Product Name:1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)- (9CI)
CAS No:688005-03-0
MF:C12H16O4
MW:224.253044128418
CID:853109
Update Time:2024-03-05

1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)- (9CI)
    • 1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)-
    • Inchi: 1S/C12H16O4/c1-6-8-4-5-9(15-3)12(14)10(8)11(13)7(2)16-6/h4-7,11,13-14H,1-3H3/t6-,7+,11+/m1/s1
    • InChI Key: VOJLHAPWNJKPID-BUYFANAVSA-N
    • SMILES: [C@@H]1(C)O[C@H](C)C2=CC=C(OC)C(O)=C2[C@H]1O

Computed Properties

  • Exact Mass: 224.105
  • Monoisotopic Mass: 224.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9A^2
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